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Compound of Interest

Compound Name: destruxin B2

Cat. No.: B10819065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the insecticidal efficacy of destruxin B2, a

naturally derived mycotoxin, and a range of commercially available synthetic insecticides. The

information presented is collated from various scientific studies to aid in the evaluation of these

compounds for pest management research and the development of novel insecticides.

Executive Summary
Destruxins, cyclic hexadepsipeptides produced by the entomopathogenic fungus Metarhizium

anisopliae, have garnered interest as potential bio-insecticides due to their unique mode of

action and biodegradability.[1] Destruxin B2, a member of this family, has demonstrated

insecticidal properties, although quantitative efficacy data on the pure compound against whole

insects is limited in publicly available literature. This guide compares the available efficacy data

for destruxins (A and B) with that of several classes of synthetic insecticides, focusing on the

common agricultural pest, the diamondback moth (Plutella xylostella). Synthetic insecticides

generally exhibit lower LC50 values, indicating higher potency in laboratory settings. However,

the distinct mechanism of action of destruxins, which involves suppression of the insect's

immune system, presents a potential tool for resistance management strategies.[2]

Quantitative Efficacy Data
The following tables summarize the lethal concentration (LC50) and lethal dose (LD50) values

for destruxins and various synthetic insecticides against selected insect pests. Lower values
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indicate higher toxicity.

Table 1: Efficacy of Destruxins against Various Insect Pests

Compound Insect Pest Bioassay Type
Efficacy
(LC50/LD50)

Source(s)

Destruxin A

Plutella xylostella

(4th instar

larvae)

Leaf Dip
200 µg/mL

(LC50, 24h)
[3]

Crude Destruxin

(from M-19

strain)

Spodoptera litura

(12-day-old

larvae)

Combined

(Ingestion &

Topical)

0.045 µg/g

(LD50)
[4]

Crude Destruxin

(from M-19

strain)

Spodoptera litura

(12-day-old

larvae)

Ingestion 0.17 µg/g (LD50) [4]

Crude Destruxin

(from M-19

strain)

Spodoptera litura

(12-day-old

larvae)

Topical

Application

0.237 µg/g

(LD50)
[4]

Destruxin B (in

crude extract)

Anastrepha

obliqua (Adults)
Ingestion

81.3% mortality

(48h)
[5]

Note: Data for Destruxin B is from a crude extract and not the purified compound.

Table 2: Efficacy of Synthetic Insecticides against Plutella xylostella (Larvae)
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Insecticide Class Active Ingredient
Efficacy (LC50 in %
concentration)

Source(s)

Diamide Chlorantraniliprole 0.000275 - 0.00037

Diamide Flubendiamide 0.00050 - 0.00062

Spinosyn Spinosad 0.00486 - 0.00541

Organophosphate Quinalphos 3.30209 - 3.66899

Pyrethroid Fenvalerate 3.76072 - 4.12462

Mechanism of Action
Destruxin B2 and other Destruxins
Destruxins exhibit a multi-faceted mode of action that differentiates them from most synthetic

insecticides. Their primary mechanism involves the suppression of the insect's immune system.

[2] Destruxin A, a closely related analogue, has been shown to bind to several proteins within

insect cells, leading to a cascade of effects including:

Immune Suppression: Destruxins can inhibit both cellular and humoral immunity in insects,

making them more susceptible to fungal infection and other pathogens.[2]

Ion Channel Disruption: They are known to act as ionophores, disrupting ion balance across

cell membranes, which can lead to paralysis.

Cytotoxicity: Destruxins can induce apoptosis (programmed cell death) in insect cells.
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Prepare Insecticide
Serial Dilutions

Leaf Dipping
(10-20 seconds)

Leaf Disc Preparation
(from host plant)

Air Dry Treated
Leaves

Place Leaf in
Petri Dish

Introduce Larvae
(e.g., 10-20 per dish)

Incubate under
Controlled Conditions

Assess Mortality
(24, 48, 72h)

Data Analysis
(Probit Analysis to get LC50)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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